2-Nitro-5-fluoropyridine N-oxide
Overview
Description
2-Nitro-5-fluoropyridine N-oxide is an organic compound with the molecular formula C5H3FN2O3 . It is a part of the fluoropyridine series of organic raw materials .
Synthesis Analysis
The synthesis of N-oxides of pyridines and related compounds can be achieved by the oxidation of tertiary nitrogen compounds with sodium percarbonate, an efficient oxygen source . The reaction yields N-oxides in excellent yields in the presence of various rhenium-based catalysts under mild reaction conditions .Molecular Structure Analysis
The molecular structure of 2-Nitro-5-fluoropyridine N-oxide consists of a pyridine ring with a nitro group (-NO2) and a fluorine atom (-F) attached to it . The molecular weight of the compound is 158.08700 .Chemical Reactions Analysis
Nitropyridines, such as 2-Nitro-5-fluoropyridine N-oxide, can undergo various reactions. For instance, reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion . When this ion is reacted with SO2/HSO in water, 3-nitropyridine is obtained .Physical And Chemical Properties Analysis
2-Nitro-5-fluoropyridine N-oxide has a density of 1.56g/cm3 . It has a boiling point of 403.9ºC at 760 mmHg . The compound’s flash point is 198.1ºC .Scientific Research Applications
- Application : Fluoropyridines are used in the synthesis of various bioactive compounds due to their interesting and unusual physical, chemical, and biological properties . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
- Method : The synthesis of fluoropyridines involves several methods, including the Umemoto reaction and the Balts-Schiemann reaction . These methods involve the use of various reagents and specific reaction conditions .
- Results : The synthesis of fluoropyridines has led to the development of various bioactive compounds with improved physical, biological, and environmental properties .
- Application : N-F fluorinating agents are important in many research areas, including pharmaceuticals and agrochemicals . They are used to introduce fluorine into selective positions of a bioactive compound, which can produce remarkable changes in efficacy .
- Method : The development of N-F fluorinating agents involves the synthesis of various types of N-F compounds, including N-fluoropyridinium salts and derivatives .
- Results : The development of these agents has led to the production of a considerable number of medicines and agrochemicals that contain at least one fluorine atom in their structures .
Synthesis of Fluorinated Pyridines
Development of N-F Fluorinating Agents
- Piperidine Derivatives
- Application : Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
- Method : The synthesis of piperidine derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
- Results : The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
- Piperidine Derivatives
- Application : Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
- Method : The synthesis of piperidine derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
- Results : The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
Safety And Hazards
Future Directions
properties
IUPAC Name |
5-fluoro-2-nitro-1-oxidopyridin-1-ium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3FN2O3/c6-4-1-2-5(8(10)11)7(9)3-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCULLFRHZQRKNL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=[N+](C=C1F)[O-])[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3FN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30376740 | |
Record name | 2-Nitro-5-fluoropyridine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30376740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Nitro-5-fluoropyridine N-oxide | |
CAS RN |
935753-02-9 | |
Record name | 2-Nitro-5-fluoropyridine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30376740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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